1-(7,8-Dichloroisoquinolin-2(1H)-yl)ethan-1-one

• Molecular Formula: C11H9Cl2NO
• Molecular Weight: 242.1 g/mol
• IUPAC Name: 1-(7,8-dichloro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C11H9Cl2NO/c1-7(15)14-5-4-8-2-3-10(12)11(13)9(8)6-14/h2-5H,6H2,1H3
• InChI Key: WCIYACVDZTXPGX-UHFFFAOYSA-N
• SMILES: CC(=O)N1CC2=C(C=CC(=C2Cl)Cl)C=C1

Description

1-(7,8-Dichloroisoquinolin-2(1H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H9Cl2NO and its molecular weight is 242.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The method of preparing 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline, which comprises the steps of reacting N-acetyl-2,3-dichlorobenzylaminoacetaldehyde dimethyl acetal with a Lewis acid to form N-acetyl 7,8-dichloro-1,2-dihydroisoquinoline, catalytically hydrogenating said dihydroisoquinoline to N-acetyl-7,8-dichloro-1,2,3,4-tetrahydroisoquinoline, and hydrolyzing said tetrahydroisoquinoline to 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline.

Synthesis routes and methods II

Procedure details

To a suspension of 91 g. (0.682 m.) of aluminum chloride in 1400 ml. of 1,2-dichloroethane was added a solution of N-acetyl-2,3-dichlorobenzylaminoacetaldehyde dimethyl acetal (45.5 g., 0.149 m.) in 230 ml. of 1,2-dichloroethane over an hour, the temperature staying below 30° C. The mixture was then cooled to 0° C. and 1000 ml. of 40% NaOH was added. The mixture was stirred and the layers separated. The aqueous fraction was extracted with 500 ml. of 1,2-dichloroethane and the combined organic layers were washed with 300 ml. of water and dried over magnesium sulfate. Evaporation and trituration with ether gave 2-acetyl-7,8-dichloro-1,2-dihydroisoquinoline.